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Compound of Interest

Compound Name:
4-Pyrimidinol, 2-(ethylthio)-6-

methyl-

CAS No.: 3019-18-9

Cat. No.: B1436523

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic

characterization of 2-(ethylthio)-6-methyl-4-pyrimidinol, a pyrimidine derivative with potential

applications in the pharmaceutical and agricultural industries.[1] This document is intended for

researchers, scientists, and drug development professionals, offering both theoretical

grounding and practical insights into the analytical methodologies required to confirm the

structure and purity of this compound. While direct spectroscopic data for this specific molecule

is not widely published, this guide synthesizes information from closely related analogs to

present a robust predictive analysis.

Introduction to 2-(ethylthio)-6-methyl-4-pyrimidinol
2-(ethylthio)-6-methyl-4-pyrimidinol, with the molecular formula C7H10N2OS, belongs to the

pyrimidinone class of heterocyclic compounds.[1] Its structure, featuring a pyrimidine core

substituted with an ethylthio group, a methyl group, and a hydroxyl group, suggests potential

biological activity.[1] Accurate structural elucidation and purity assessment are paramount for
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any further investigation into its properties and applications. This is achieved through a

combination of spectroscopic techniques, each providing a unique piece of the structural

puzzle.

Physicochemical Properties:

Property Value

Molecular Formula C7H10N2OS

Molecular Weight 170.23 g/mol

Melting Point 145 °C

Boiling Point 274.4°C at 760 mmHg

Density 1.25 g/cm³

pKa 8.34 ± 0.50 (Predicted)

Data sourced from LookChem[1]

The following sections will delve into the expected spectroscopic data from Nuclear Magnetic

Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and

Ultraviolet-Visible (UV-Vis) spectroscopy.

Analytical Workflow: A Holistic Approach
The comprehensive characterization of 2-(ethylthio)-6-methyl-4-pyrimidinol necessitates a

multi-faceted analytical approach. The following workflow outlines the logical progression from

sample preparation to data integration, ensuring a thorough and validated structural

confirmation.
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Caption: A typical workflow for the spectroscopic characterization of a novel compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 2-(ethylthio)-6-methyl-4-pyrimidinol, both ¹H and ¹³C NMR would be

essential.

¹H NMR Spectroscopy
The ¹H NMR spectrum will provide information on the number of different types of protons, their

chemical environment, and their proximity to other protons.

Predicted ¹H NMR Data (in DMSO-d₆):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~12.0 - 13.0 br s 1H N-H

The acidic proton

on the pyrimidine

ring is expected

to be a broad

singlet at a

downfield

chemical shift.

~5.8 - 6.0 s 1H C₅-H

The vinyl proton

on the pyrimidine

ring is expected

to be a singlet in

this region.

~3.1 - 3.3 q 2H -S-CH₂-CH₃

The methylene

protons of the

ethyl group will

be a quartet due

to coupling with

the methyl

protons.

~2.2 - 2.4 s 3H C₆-CH₃

The methyl

protons attached

to the pyrimidine

ring are expected

to be a singlet.

~1.2 - 1.4 t 3H -S-CH₂-CH₃

The terminal

methyl protons of

the ethyl group

will be a triplet

due to coupling

with the

methylene

protons.
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Rationale is based on spectral data of similar pyrimidine derivatives.[2][3]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will reveal the number of unique carbon atoms in the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm) Assignment Rationale

~170 - 175 C₄ (C=O)

The carbonyl carbon of the

pyrimidinone ring is expected

in this downfield region.

~165 - 170 C₂ (C-S)

The carbon attached to the

sulfur and two nitrogen atoms

will be significantly deshielded.

~155 - 160 C₆

The carbon bearing the methyl

group is expected in this

region.

~100 - 105 C₅
The vinyl carbon is expected in

this region.

~28 - 32 -S-CH₂-CH₃
The methylene carbon of the

ethyl group.

~20 - 25 C₆-CH₃
The methyl carbon attached to

the pyrimidine ring.

~12 - 15 -S-CH₂-CH₃
The terminal methyl carbon of

the ethyl group.

Rationale is based on spectral data of similar pyrimidine derivatives.[3]

Experimental Protocol for NMR Data Acquisition:

Sample Preparation: Dissolve approximately 5-10 mg of 2-(ethylthio)-6-methyl-4-pyrimidinol

in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3813065/
https://www.rsc.org/suppdata/c9/nj/c9nj02139f/c9nj02139f1.pdf
https://www.rsc.org/suppdata/c9/nj/c9nj02139f/c9nj02139f1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR tube.[4]

Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio. Use a standard pulse program.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

longer acquisition time may be necessary due to the lower natural abundance of ¹³C.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, which aids in confirming the molecular formula and identifying structural motifs.

Expected Mass Spectrometry Data:

Molecular Ion (M⁺): An intense peak at m/z = 170, corresponding to the molecular weight of

the compound.

Key Fragmentation Patterns:

Loss of the ethyl group (-CH₂CH₃) leading to a fragment at m/z = 141.

Loss of the entire ethylthio group (-SCH₂CH₃) resulting in a fragment at m/z = 109.

Cleavage of the pyrimidine ring can lead to a variety of smaller fragments.

Experimental Protocol for GC-MS Analysis:

Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a volatile

solvent such as methanol or dichloromethane.[4]

GC Separation: Inject the sample into a gas chromatograph equipped with a suitable

capillary column (e.g., HP-5MS). Use a temperature program to ensure good separation.[4]

MS Detection: The eluent from the GC is introduced into the mass spectrometer (typically

using electron ionization - EI). The mass spectrum is recorded for the peak corresponding to
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the compound of interest.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation at specific frequencies corresponding to the vibrations of

chemical bonds.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹) Vibration Functional Group

~3100 - 3000 N-H stretch Amide/Lactam

~2970 - 2850 C-H stretch
Aliphatic (ethyl and methyl

groups)

~1650 - 1680 C=O stretch
Amide/Lactam (pyrimidinone

ring)

~1600 - 1550 C=N and C=C stretch Pyrimidine ring

~1250 - 1350 C-N stretch Amine/Amide

~600 - 700 C-S stretch Thioether

Rationale is based on spectral data of similar pyrimidine derivatives.[2][3]

Experimental Protocol for FTIR Spectroscopy:

Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total

Reflectance (ATR) accessory or by preparing a KBr pellet.

Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹. A

background spectrum should be collected and subtracted from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule,

particularly in conjugated systems. The pyrimidinone ring in 2-(ethylthio)-6-methyl-4-pyrimidinol
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contains a conjugated system and is expected to show absorption in the UV region.

Expected UV-Vis Absorption:

A λ_max value is anticipated in the range of 250-300 nm, characteristic of the π → π*

transitions within the conjugated pyrimidinone system.

Experimental Protocol for UV-Vis Spectroscopy:

Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent

(e.g., ethanol or acetonitrile).

Data Acquisition: Record the UV-Vis spectrum over a range of 200-400 nm using a dual-

beam spectrophotometer. Use the pure solvent as a blank.

Conclusion
The structural elucidation of 2-(ethylthio)-6-methyl-4-pyrimidinol relies on the synergistic

application of various spectroscopic techniques. NMR spectroscopy provides the foundational

carbon-hydrogen framework, while mass spectrometry confirms the molecular weight and

offers insights into fragmentation. IR and UV-Vis spectroscopy corroborate the presence of key

functional groups and the conjugated system, respectively. By integrating the data from these

methods, a confident and comprehensive structural assignment can be achieved, which is a

critical step in the research and development of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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